Cas no 1100124-59-1 (2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}prop-2-enamide)

• Product Name: 2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}prop-2-enamide
• CAS No: 1100124-59-1
• MF: C₂₄H₂₇N₃O₂
• MW: 389.490085840225
• CID: 6322955
• PubChem ID: 43068098
• Update Time: 2025-05-20

2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}prop-2-enamide
• Z381091744
• AKOS008632705
• EN300-26597346
• 1100124-59-1
• (E)-2-cyano-N-cyclohexyl-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]prop-2-enamide

• Inchi： 1S/C24H27N3O2/c1-17-12-19(13-18(2)23(17)29-16-22-10-6-7-11-26-22)14-20(15-25)24(28)27-21-8-4-3-5-9-21/h6-7,10-14,21H,3-5,8-9,16H2,1-2H3,(H,27,28)/b20-14+
• InChI Key： MFMOEJSRCCMVKA-XSFVSMFZSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=C(C)C(=C(C)C=1)OCC1C=CC=CN=1)NC1CCCCC1

Computed Properties

• Exact Mass: 389.21032711g/mol
• Monoisotopic Mass: 389.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75Ų

Additional information on 2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}prop-2-enamide

Introduction to 2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1100124-59-1, specifically named as 2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}prop-2-enamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention in recent years due to its potential applications in therapeutic development. The presence of multiple functional groups, including a cyano group, a cyclohexyl moiety, and a pyridine derivative, makes it a versatile scaffold for designing novel bioactive agents.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in addressing complex diseases. The 2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}prop-2-enamide CAS no1100124-59-1 has been explored in several preclinical studies for its ability to modulate specific biological pathways. For instance, its phenyl ring substituted with dimethyl groups and a methoxy-pyridine moiety suggests potential interactions with enzymes and receptors involved in inflammation and neurodegeneration. These features make it an attractive candidate for further investigation in drug discovery pipelines.

In the realm of medicinal chemistry, the synthesis of such intricate molecules often involves multi-step organic reactions that require precise control over reaction conditions. The cyano group in the molecule’s structure not only contributes to its pharmacophoric properties but also poses challenges during synthesis due to its reactivity. However, modern synthetic methodologies have enabled chemists to handle such functionalities more efficiently, paving the way for scalable production of this compound.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of this structure may exhibit inhibitory effects on key enzymes implicated in metabolic disorders. The N-cyclohexyl part of the molecule is particularly noteworthy, as it can enhance solubility and bioavailability, critical factors for drug efficacy. This combination of structural features makes 2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}prop-2-enamide a promising candidate for further development.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like this one. By leveraging molecular modeling techniques, researchers can predict binding affinities and interactions with biological targets with remarkable accuracy. This approach has been instrumental in optimizing the structure of 2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[pyridin-2-yl)methoxy]phenyl}prop-2-enamide to enhance its pharmacological profile.

Furthermore, the growing interest in personalized medicine has spurred research into identifying biomarkers that can predict drug response. The unique structural features of this compound make it an excellent tool for studying such interactions. For example, its ability to modulate signaling pathways associated with immune responses could provide insights into how individual genetic variations influence therapeutic outcomes.

The role of CAS no1100124-59-1 in academic and industrial research underscores the importance of standardized nomenclature in chemical communication. Accurate identification and characterization of compounds are essential for reproducibility in scientific studies and regulatory compliance. As such, this molecule serves as a benchmark for evaluating new synthetic strategies and analytical techniques.

Looking ahead, the development of novel therapeutic agents will likely rely on interdisciplinary collaborations between chemists, biologists, and clinicians. The 2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[pyridin-2-ylmethoxy]phenyl}prop-2-enamide CAS no1100124-59-1 exemplifies how structural complexity can be harnessed to create molecules with tailored biological activities. Continued exploration of its pharmacological properties will be crucial in determining its potential as a lead compound or an intermediate in the synthesis of future drugs.

In conclusion, the compound named 2-cyano-N-cyclohexyl-3-{3,5-dimethyl-4-[pyridin-2-ylmethoxy]phenyl}prop 2-enamide represents a significant advancement in chemical biology and drug discovery. Its intricate structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies. As research progresses, this molecule is expected to contribute to our understanding of disease mechanisms and the development of innovative treatments.